2-[(2-chlorobenzoyl)amino]-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C24H23ClN2O4S
• Molecular Weight: 471 g/mol
• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H23ClN2O4S/c1-30-14-11-12-18(19(13-14)31-2)26-23(29)21-16-8-4-6-10-20(16)32-24(21)27-22(28)15-7-3-5-9-17(15)25/h3,5,7,9,11-13H,4,6,8,10H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: ZLZCHIYADYYXSV-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C4=CC=CC=C4Cl)OC

Description

2-[(2-chlorobenzoyl)amino]-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as BVT.2733 and has been studied extensively for its therapeutic properties.

Mechanism of Action

The mechanism of action of BVT.2733 involves the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation. BVT.2733 inhibits the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
BVT.2733 has been shown to have potent anti-inflammatory effects in both in vitro and in vivo studies. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Additionally, BVT.2733 has been found to reduce the infiltration of inflammatory cells into tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using BVT.2733 in lab experiments is its potent anti-inflammatory properties. This makes it a valuable tool for studying the mechanisms of inflammation and the development of potential anti-inflammatory drugs. However, one limitation of using BVT.2733 is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of BVT.2733. One area of research could be the development of more soluble analogs of BVT.2733 that could be used in a wider range of experiments. Additionally, further studies could be conducted to investigate the potential therapeutic applications of BVT.2733 in the treatment of various inflammatory diseases. Finally, the mechanisms of action of BVT.2733 could be further elucidated to better understand its anti-inflammatory effects.

Synthesis Methods

The synthesis of BVT.2733 involves the reaction of 2-chlorobenzoyl chloride with N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in the presence of a base. This reaction results in the formation of BVT.2733 as a white crystalline solid.

Scientific Research Applications

BVT.2733 has been studied for its potential applications in the field of medicinal chemistry. It has been found to have potent anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.